Acetonitrile;hexafluoroantimony(1-);1,2,3,4,5-pentamethylcyclopentane;rhodium(2+)

Specification

• Molecular Formula: C16H29F12N3RhSb2
• Molecular Weight: 837.83 g/mol
• IUPAC Name: acetonitrile;hexafluoroantimony(1-);1,2,3,4,5-pentamethylcyclopentane;rhodium(2+)
• Standard InChI: InChI=1S/C10H20.3C2H3N.12FH.Rh.2Sb/c1-6-7(2)9(4)10(5)8(6)3;3*1-2-3;;;;;;;;;;;;;;;/h6-10H,1-5H3;3*1H3;12*1H;;;/q;;;;;;;;;;;;;;;;+2;2*+5/p-12
• Standard InChI Key: VIIOVLVNMOBRBW-UHFFFAOYSA-B
• Canonical SMILES: CC#N.CC#N.CC#N.CC1C(C(C(C1C)C)C)C.F[Sb-](F)(F)(F)(F)F.F[Sb-](F)(F)(F)(F)F.[Rh+2]

Introduction

Chemical Composition and Structural Features

Molecular Architecture

The compound’s molecular formula, C₁₆H₂₉F₁₂N₃RhSb₂, reflects its multicomponent nature. The rhodium(III) ion occupies the coordination center, bound to:

• A pentamethylcyclopentadienyl (Cp)* ligand, which provides steric bulk and electronic stabilization through its η⁵-coordination mode.

• Three acetonitrile (MeCN) molecules, acting as labile ligands that dissociate during catalytic cycles to expose the active metal center.

• Two hexafluoroantimonate (SbF₆⁻) counterions, which enhance solubility in polar aprotic solvents and stabilize the cationic rhodium complex.

Crystallographic data, though limited in publicly available literature, suggest a pseudo-octahedral geometry around rhodium, with the Cp* ligand occupying three coordination sites and acetonitrile ligands occupying the remaining positions. The hexafluoroantimonate anions form weak ion pairs with the cationic rhodium core, as evidenced by conductivity measurements in dichloromethane.

Physicochemical Properties

Critical physicochemical parameters include:

• Molecular weight: 837.83 g/mol or 832.79 g/mol, depending on hydration state and synthetic batch.

• Appearance: Light yellow crystalline powder.

• Solubility: Highly soluble in dichloromethane, acetonitrile, and dimethylformamide; insoluble in water or hydrocarbons.

• Stability: Air-sensitive in solution but stable as a solid under inert atmospheres at temperatures below 150°C.

Synthesis and Preparation Methods

Ligand Precursor Preparation

The Cp* ligand (1,2,3,4,5-pentamethylcyclopentane) is synthesized via nickel-catalyzed cyclooligomerization of isoprene followed by exhaustive methylation. Purification via fractional distillation yields a colorless liquid, which is subsequently deprotonated using potassium hydride to form the cyclopentadienide anion.

Rhodium Complexation

The active rhodium species is prepared through a two-step protocol:

• Chloride precursor formation: Rhodium(III) chloride reacts with CpNa in tetrahydrofuran, yielding **[CpRhCl₂]₂**.

• Ligand exchange: Treatment of the chloride-bridged dimer with excess acetonitrile and silver hexafluoroantimonate in dichloromethane induces ligand substitution and anion metathesis:

  $$[Cp*RhCl₂]₂ + 6\,CH₃CN + 4\,AgSbF₆ → 2\,[Cp*Rh(CH₃CN)₃](SbF₆)₂ + 4\,AgCl↓$$

The reaction proceeds under nitrogen at −20°C to prevent acetonitrile ligand dissociation. Silver chloride byproducts are removed via filtration, and the product is isolated by solvent evaporation.

Purification and Characterization

Crude product is recrystallized from dichloromethane/hexane mixtures, yielding analytically pure material. Characterization relies on:

• ¹H NMR: Cp* methyl resonances at δ 1.65–1.72 ppm; acetonitrile ligands as a singlet at δ 2.10 ppm.

• IR spectroscopy: ν(C≡N) at 2255 cm⁻¹ confirms acetonitrile coordination.

• Elemental analysis: Matches calculated values for C, H, N within 0.3%.

Catalytic Applications in Organic Synthesis

Oxidative Alkenylation of Phthalazinones

A landmark application involves C8-selective alkenylation of 1-(2H)-phthalazinones under mild conditions. Using 10 mol% catalyst loading, the reaction couples electron-deficient olefins (e.g., methyl acrylate) with phthalazinones in trifluoroethanol at 80°C:

$$\text{Phthalazinone} + \text{CH₂=CHCO₂Me} \xrightarrow{[Cp*Rh(MeCN)₃](SbF₆)₂} \text{C8-alkenylated product} \quad (\text{yield: 82–94\%})[3]$$

Key advantages over palladium catalysts include superior functional group tolerance and avoidance of directing groups.

Hydroarylation of Alkynes

The complex facilitates anti-Markovnikov hydroarylation of internal alkynes with arenes, producing trisubstituted alkenes with high stereoselectivity. For example, diphenylacetylene reacts with 1,2-dimethoxybenzene in 1,2-dichloroethane at 100°C:

$$\text{PhC≡CPh} + \text{1,2-(MeO)₂C₆H₄} \rightarrow \text{Ph₂C=CH(2-MeO-6-MeO-C₆H₃)} \quad (\text{yield: 76\%})[3]$$

Mechanistic studies suggest a sequence of C–H activation, alkyne insertion, and protonolysis.

Electrophilic Halogenation

Catalytic iodination using N-iodosuccinimide (NIS) proceeds regioselectively at electron-rich aromatic positions. In one protocol, indole derivatives undergo C3-iodination in acetonitrile at room temperature within 2 hours:

$$\text{Indole} + \text{NIS} \xrightarrow{[Cp*Rh(MeCN)₃](SbF₆)₂} \text{3-Iodoindole} \quad (\text{yield: 89\%})[3]$$

This method surpasses traditional Lewis acid catalysts in substrate scope and avoids overhalogenation.

Mechanistic Insights and Research Findings

Catalytic Cycle Proposals

Kinetic and spectroscopic data support a rhodium(III/IV) redox cycle for oxidative transformations:

• Pre-catalyst activation: Acetonitrile ligands dissociate, generating a 14-electron [Cp*Rh]³⁺ intermediate.

• C–H bond cleavage: The rhodium center coordinates to the substrate’s heteroatom (e.g., phthalazinone N), facilitating concerted metalation-deprotonation (CMD) at C8.

• Olefin insertion: The alkenyl group couples to the rhodium-aryl bond, forming a seven-membered metallacycle.

• Reductive elimination: Product release regenerates the Rh(III) species, with hexafluoroantimonate stabilizing positive charges throughout.

Role of Hexafluoroantimonate

The SbF₆⁻ counterion acts as a non-coordinating anion, maintaining cationic rhodium’s electrophilicity while enhancing solubility. Computational studies indicate SbF₆⁻ participates in stabilizing transition states via electrostatic interactions, lowering activation energies by 12–15 kcal/mol compared to BF₄⁻ analogues.

Comparative Performance Data

Reaction Type	Substrate Scope	Turnover Frequency (h⁻¹)
Oxidative alkenylation	28 examples	4.7
Hydroarylation of alkynes	19 examples	3.1
Electrophilic iodination	15 examples	6.8